Cas no 1326813-45-9 (3-(4-Fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326813-45-9
• MF: C₁₂H₁₂FNO₄
• MW: 253.226387023926
• CID: 4694760
• Update Time: 2025-11-01

3-(4-Fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H12FNO4/c1-12(11(15)16)6-9(14-18-12)7-3-4-8(13)10(5-7)17-2/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： AAQNKNMAFSDHEM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1CC(C(=O)O)(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 373
• Topological Polar Surface Area: 68.1

Additional information on 3-(4-Fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Professional Introduction to 3-(4-Fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No: 1326813-45-9)

3-(4-Fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, identified by its CAS number 1326813-45-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a unique structural framework that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both fluoro and methoxy substituents on the aromatic ring enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The molecular structure of this compound consists of a 1,2-oxazole ring substituted with a carboxylic acid group at the 5-position and a methyl group at the 5-methyl position. The aromatic ring is further functionalized with a 4-fluoro substituent and a 3-methoxy group, which are known to modulate the electronic properties and binding affinity of the molecule. Such structural features are particularly relevant in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are five-membered heterocycles containing one oxygen atom and two carbon atoms, and they exhibit a wide range of pharmacological effects. For instance, oxazole derivatives have been shown to possess antimicrobial, anti-inflammatory, and antiviral properties. The compound in question, 3-(4-fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid, is no exception and has been explored for its potential therapeutic applications.

The fluoro substituent in the molecule plays a crucial role in enhancing its bioavailability and metabolic stability. Fluorine atoms are known to improve the binding affinity of drug molecules to their target receptors, thereby increasing their efficacy. Additionally, the methoxy group contributes to the molecule's solubility and lipophilicity balance, which are critical factors in drug formulation. These structural features make 3-(4-fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid an attractive candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are widely present in natural products and pharmaceuticals due to their ability to mimic biological structures and interact with biological targets. The oxazole ring in this compound is particularly interesting because it can serve as a privileged scaffold for designing bioactive molecules. Researchers have been exploring various modifications of oxazole derivatives to optimize their pharmacological properties.

The carboxylic acid group at the 5-position of the oxazole ring provides a site for further functionalization, allowing for the attachment of various pharmacophores. This versatility makes 3-(4-fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid a valuable building block for synthesizing novel drugs. For example, it can be used to develop inhibitors targeting enzymes involved in metabolic pathways or receptors associated with neurological disorders.

In addition to its potential as a drug candidate, this compound has also been studied for its synthetic applications. The oxazole ring can be introduced into molecules through various synthetic routes, including cyclocondensation reactions. The presence of both fluoro and methoxy groups provides opportunities for further derivatization using palladium-catalyzed cross-coupling reactions or other modern organic transformations.

The methyl group at the 5-position of the oxazole ring influences the electronic distribution of the molecule, which can affect its reactivity and interactions with biological targets. This structural feature is particularly important in medicinal chemistry because it allows for fine-tuning of the molecule's properties to achieve desired pharmacological effects. Researchers have been leveraging such structural flexibility to design molecules with enhanced potency and selectivity.

The combination of fluoro and methoxy substituents on the aromatic ring makes 3-(4-fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid a promising candidate for further exploration in drug discovery. These substituents are known to enhance the molecule's bioavailability and metabolic stability while maintaining its binding affinity to biological targets. Such properties are essential for developing effective therapeutic agents that can be safely administered to patients.

In conclusion, 3-(4-fluoro-3-methoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No: 1326813-45-9) is a structurally interesting compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Further research into this compound could lead to the development of new drugs with improved efficacy and safety profiles.